Cas no 2287261-54-3 (2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid)

• Product Name: 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• CAS No: 2287261-54-3
• MF: C₂₆H₂₇NO₄
• MW: 417.49688744545
• CID: 6267306
• PubChem ID: 137944493
• Update Time: 2025-06-28

2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
• 2-{3-cyclobutylbicyclo[1.1.1]pentan-1-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 2287261-54-3
• EN300-6761402

• Inchi： 1S/C26H27NO4/c28-23(29)22(26-13-25(14-26,15-26)16-6-5-7-16)27-24(30)31-12-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-4,8-11,16,21-22H,5-7,12-15H2,(H,27,30)(H,28,29)
• InChI Key： OAURCXZBOHYWIV-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3CCC3)(C1)C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 417.19400834g/mol
• Monoisotopic Mass: 417.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Introduction to 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic Acid (CAS No: 2287261-54-3)

2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2287261-54-3, represents a unique molecular architecture that combines a cyclobutyl-substituted bicyclo[1.1.1]pentane moiety with a fluorenylmethoxycarbonylamino group, linked through an acetic acid backbone. The structural complexity of this molecule not only makes it a subject of academic interest but also positions it as a potential candidate for various therapeutic applications.

The central structure of the compound, featuring a 3-cyclobutyl-1-bicyclo[1.1.1]pentanyl group, contributes to its distinct stereochemistry and electronic properties. The bicyclo[1.1.1]pentane framework is known for its rigidity and stability, which can be advantageous in drug design for improving metabolic stability and binding affinity to biological targets. This particular scaffold has been explored in several research studies for its potential in developing novel pharmacological agents.

The presence of the fluorenylmethoxycarbonylamino moiety further enhances the compound's chemical diversity and functional potential. The fluorene group is a well-studied aromatic system that is frequently employed in medicinal chemistry due to its favorable photophysical properties and ability to modulate protein-ligand interactions. The methoxycarbonylamino functionality not only introduces a polar region for hydrogen bonding but also serves as a protecting group in peptide synthesis, suggesting multiple roles for this compound in drug development pipelines.

In recent years, there has been growing interest in the development of multifunctional molecules that can address complex biological pathways simultaneously. The unique combination of structural elements in 2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid makes it an intriguing candidate for such applications. For instance, the rigid bicyclo[1.1.1]pentane core could facilitate precise interactions with specific binding sites on target proteins, while the fluorenylmethoxycarbonylamino group could enhance solubility and pharmacokinetic properties.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging computational methods and high-throughput screening to identify promising candidates. The structural features of this compound have been computationally analyzed to predict its binding affinity and interactions with potential biological targets. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases, including cancer and inflammatory disorders.

The acetic acid moiety at the terminal end of the molecule provides an additional site for chemical modification, allowing for further derivatization to optimize pharmacological properties. This flexibility makes 2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid a versatile building block for synthesizing more complex drug candidates.

One of the most exciting aspects of this compound is its potential application in targeted therapy strategies. By carefully designing molecular interactions, it may be possible to develop drugs that selectively target diseased cells while minimizing side effects on healthy tissues. The combination of structural rigidity provided by the bicyclo[1.1.1]pentane core and functional diversity introduced by the fluorenylmethoxycarbonylamino group makes it an excellent candidate for such approaches.

In conclusion, 2-(3-Cyclobutyl-1-bicyclo[1.1.1]pentanyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and multifunctional capabilities. Its unique structural features offer opportunities for developing novel therapeutic agents with enhanced efficacy and reduced toxicity compared to existing treatments.